Cas no 876403-98-4 (2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate)

• Product Name: 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate
• CAS No: 876403-98-4
• MF: C₁₇H₃₀N₂O₉S
• MW: 438.493104457855
• CID: 4557433
• Update Time: 2025-10-31

2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate Chemical and Physical Properties

Names and Identifiers

• Topiramate Impurity 2 (Topiramate EP Impurity B)
• Topiramate EP Impurity B
• 2,3:4,5-Bis-O-(1-methylethylidene)-β-D-fructopyranose 1-[[(diethylamino)carbonyl]sulfamate]
• β-D-Fructopyranose, 2,3:4,5-bis-O-(1-methylethylidene)-, 1-[[(diethylamino)carbonyl]sulfamate]
• ((3aS,5aR,8aR,8bS)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-3a-yl)methyl diethylcarbamoylsulfamate
• Topiramte EP Impurity B
• 1-O-[(Diethylcarbamoyl)sulfamoyl]-2,3:4,5-bis-O-(1-methylethylidene)-β-D-fructopyranose
• 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate
• 2,3:4,5-Bis-O-(1-methylethylidene)-β-D-fructopyranose 1-[[(diethylamino)carbonyl]sulfamate] (ACI)
• β-D-Fructopyranose, 2,3:4,5-bis-O-(1-methylethylidene)-, [(diethylamino)carbonyl]sulfamate (9CI)

• Inchi： 1S/C17H30N2O9S/c1-7-19(8-2)14(20)18-29(21,22)24-10-17-13(27-16(5,6)28-17)12-11(9-23-17)25-15(3,4)26-12/h11-13H,7-10H2,1-6H3,(H,18,20)/t11-,12-,13+,17+/m1/s1
• InChI Key： ACYUMNAWFQMILA-FJZAXULXSA-N
• SMILES： C([C@]12OC(C)(C)O[C@H]1[C@@H]1OC(C)(C)O[C@@H]1CO2)OS(=O)(=O)NC(=O)N(CC)CC

Additional information on 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate

Introduction to 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate (CAS No. 876403-98-4)

2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate (CAS No. 876403-98-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and biotechnological research. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate consists of a fructose backbone with multiple substituents. The bis-O-(1-methylethylidene) groups at the 2,3 and 4,5 positions provide stability and rigidity to the molecule, while the 1-(diethylamino)carbonylsulfamate group imparts specific chemical reactivity and biological activity. These structural elements collectively influence the compound's solubility, stability, and interactions with biological systems.

Recent studies have explored the potential of 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate in various therapeutic contexts. One notable area of research is its use as a prodrug for the delivery of active pharmaceutical ingredients (APIs). The compound's ability to form stable complexes with APIs and its controlled release properties make it an attractive candidate for drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can enhance the bioavailability and efficacy of certain anticancer drugs by facilitating their targeted delivery to tumor cells.

In addition to its potential as a prodrug, 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate has shown promise in the treatment of metabolic disorders. Research conducted at the University of California, San Francisco (UCSF) found that this compound can modulate key enzymes involved in glucose metabolism, potentially offering a new approach to managing conditions such as diabetes and obesity. The study highlighted the compound's ability to inhibit glucose-6-phosphatase (G6Pase), an enzyme crucial for glucose production in the liver.

The pharmacokinetic properties of 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target sites in the body without significant degradation or toxicity.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary therapeutic effects. The compound's unique mechanism of action and favorable pharmacological profile make it a promising candidate for further development and potential commercialization.

In conclusion, 2,3:4,5-Bis-O-(1-methylethylidene)-b-D-fructopyranose 1-(diethylamino)carbonylsulfamate (CAS No. 876403-98-4) is a multifaceted compound with significant potential in pharmaceutical and biotechnological applications. Its structural characteristics and biological activities position it as a valuable tool for drug delivery and metabolic disorder management. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in various medical treatments.